Cas no 6314-59-6 (2-Propen-1-one,3-phenyl-1-(3-pyridinyl)-)

2-Propen-1-one,3-phenyl-1-(3-pyridinyl)- structure
6314-59-6 structure
Product Name:2-Propen-1-one,3-phenyl-1-(3-pyridinyl)-
CAS No:6314-59-6
MF:C14H11NO
MW:209.243243455887
CID:503061
PubChem ID:236805
Update Time:2025-04-19

2-Propen-1-one,3-phenyl-1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-phenyl-1-(3-pyridinyl)-
    • (E)-3-phenyl-1-pyridin-3-yl-prop-2-en-1-one
    • 3-phenyl-1-pyridin-3-ylprop-2-en-1-one
    • (E)-3-PHENYL-1-(PYRIDIN-3-YL)-PROP-2-EN-1-ONE
    • AC1L5XFC
    • AG-G-33602
    • AG-J-47802
    • CTK5B7776
    • CTK7F9399
    • MolPort-003-907-319
    • SureCN979408
    • 3-phenyl-1-(pyridin-3-yl)prop-2-en-1-one
    • DTXSID70284911
    • 6314-59-6
    • AKOS024331283
    • SCHEMBL979408
    • 3-Phenyl-1-(3-pyridinyl)-2-propen-1-one
    • 3-phenyl-1-(pyridin3-yl)prop-2-en-1-one
    • Inchi: 1S/C14H11NO/c16-14(13-7-4-10-15-11-13)9-8-12-5-2-1-3-6-12/h1-11H
    • InChI Key: PINRHPDVUJVFDC-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=CC=CC=1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 209.08400
  • Monoisotopic Mass: 209.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.143
  • Boiling Point: 370°C at 760 mmHg
  • Flash Point: 185.1°C
  • Refractive Index: 1.63
  • PSA: 29.96000
  • LogP: 2.97770
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